![molecular formula C6H3F2NO3 B174620 2,4-Difluoro-5-nitrophenol CAS No. 113512-57-5](/img/structure/B174620.png)
2,4-Difluoro-5-nitrophenol
Overview
Description
2,4-Difluoro-5-nitrophenol is a compound with the molecular formula C6H3F2NO3 . It is also known by other names such as 2,4-Difluoro-5-nitrobenzenol and Phenol, 2,4-difluoro-5-nitro- . The molecular weight of this compound is 175.09 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 3 hydrogen atoms, 2 fluorine atoms, 1 nitrogen atom, and 3 oxygen atoms . The InChI key for this compound is SMRYCTJAGPDVEH-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a molecular weight of 175.09 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 5 . The compound is covalently bonded and is canonicalized .Scientific Research Applications
Toxicity and Degradability in Anaerobic Systems
Nitrophenols, including 2,4-Difluoro-5-nitrophenol, are important industrial compounds and are considered priority pollutants by the U.S. EPA. Their toxicity and degradability have been studied in anaerobic systems, revealing varying degrees of impact on different systems. For example, the toxicity to propionate- and acetate-fed systems decreases in a specific order among selected nitrophenols, and the transformation of these compounds under anaerobic conditions has been observed (Uberoi & Bhattacharya, 1997).
Effects on Methanogenic Systems
The impact of nitrophenols on acetate enrichment methanogenic systems has been quantitatively explored. It's noted that the toxicity among nitrophenols decreases in a specific order, and complete removals of mononitrophenols were seen in systems not failing due to toxicity. This research offers insights into how nitrophenols, including this compound, affect methanogenesis (Haghighi Podeh, Bhattacharya, & Qu, 1995).
Environmental Detection and Degradation
Innovations in detecting and degrading nitrophenols in the environment have been developed. For instance, microwave-assisted synthesis of composite nanocones has been utilized for the electrochemical detection and photodegradation of nitrophenols from aqueous solutions. This demonstrates potential applications for industrial scenarios where detection and removal of nitrophenols are critical (Chakraborty et al., 2021).
Atmospheric Occurrence and Analysis
The presence of nitrophenols in the atmosphere, including this compound, has been reviewed. This encompasses data from field campaigns and the utilization of techniques like High-Performance Liquid Chromatography for identification and quantification. Understanding the sources, formation, and sinks of atmospheric nitrophenols is crucial for environmental monitoring (Harrison et al., 2005).
Catalytic Reduction and Treatment
Studies on the catalytic reduction of nitrophenol compounds, including this compound, have been conducted. These involve using novel catalysts and exploring kinetic and thermodynamic parameters. This research is significant for industrial applications where efficient treatment of nitrophenol pollutants is required (Gupta et al., 2014).
Mechanism of Action
Mode of Action
It’s worth noting that nitrophenols, in general, have been found to interact with various biological targets through different mechanisms, such as uncoupling oxidative phosphorylation .
Biochemical Pathways
Related compounds such as 2,4-dinitrophenol have been found to affect pathways related to oxidative phosphorylation .
Pharmacokinetics
It’s known that the compound is sparingly soluble in water but readily soluble in organic solvents . This could potentially impact its bioavailability and distribution within the body.
Properties
IUPAC Name |
2,4-difluoro-5-nitrophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2NO3/c7-3-1-4(8)6(10)2-5(3)9(11)12/h1-2,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMRYCTJAGPDVEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1O)F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20448349 | |
Record name | 2,4-Difluoro-5-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20448349 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
113512-57-5 | |
Record name | 2,4-Difluoro-5-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20448349 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Difluoro-5-nitrophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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